Cas no 4684-32-6 (Picrinine)
Picrinine structure
Product Name:Picrinine
CAS No:4684-32-6
MF:C20H22N2O3
MW:338.400285243988
CID:45236
PubChem ID:6738085
Update Time:2025-04-18
Picrinine Chemical and Physical Properties
Names and Identifiers
-
- Picrinine
- Picrinin
- 2α,5α-Epoxy-1,2-dihydroakuammilan-17-oic acid methyl ester
- 2Alpha,5Alpha-Epoxy-1,2-dihydroakuammilan-17-oic acid methyl ester
- deacetyl-deformopicraline
- desacetyldesformopicraline
- vincaridine
- [ "" ]
- 4684-32-6
- FT-0698441
- A-Epoxy-1,2-dihydroakuammilan-17-oic acid methyl ester
- DTXSID30425161
- B2703-092765
- Methyl 14-ethylidene-18-oxa-2,12-diazahexacyclo[9.6.1.19,15.01,9.03,8.012,17]nonadeca-3,5,7-triene-19-carboxylate
- A,5
- 2
- Methyl (14Z)-14-ethylidene-18-oxa-2,12-diazahexacyclo[9.6.1.19,15.01,9.03,8.012,17]nonadeca-3,5,7-triene-19-carboxylate
- AKOS032948497
- CHEMBL590510
- MS-25152
- CHEBI:70505
- AKOS040760632
- Deacetyldeformopicraline
- Methyl(2alpha,5alpha,19E)-1,2-dihydro-2,5-epoxyakuammilan-17-oate
-
- Inchi： 1S/C20H22N2O3/c1-3-11-10-22-15-8-12(11)17(18(23)24-2)19-9-16(22)25-20(15,19)21-14-7-5-4-6-13(14)19/h3-7,12,15-17,21H,8-10H2,1-2H3
- InChI Key： BDXYPHKGNUGUFG-UHFFFAOYSA-N
- SMILES： O1C2CC34C5C=CC=CC=5NC13C1CC(C(=CC)CN12)C4C(=O)OC
Computed Properties
- Exact Mass: 338.16300
- Monoisotopic Mass: 338.16304257 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 2
- Complexity: 678
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 338.4
- XLogP3: 2.1
- Topological Polar Surface Area: 50.8Ų
Experimental Properties
- Color/Form: Powder
- PSA: 50.80000
- LogP: 2.32170
Picrinine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | BZP0763-20mg |
Picrinine |
4684-32-6 | HPLC≥98% | HPLC≥98% |
询价 | 2021-07-04 | |
| DC Chemicals | DCY-081-20 mg |
2α,5α-Epoxy-1,2-dihydroakuammilan-17-oic acid methyl ester |
4684-32-6 | >98%, Standard References Grade | 20mg |
$280.0 | 2022-03-01 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN2068-1 mg |
Picrinine |
4684-32-6 | 1mg |
￥2833.00 | 2022-02-28 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | E76880-5mg |
Picrinin |
4684-32-6 | HPLC≥98% | 5mg |
¥4640.0 | 2023-09-07 | |
| ChemScence | CS-0018579-5mg |
Picrinine |
4684-32-6 | 99.33% | 5mg |
$360.0 | 2022-04-27 | |
| ChemScence | CS-0018579-10mg |
Picrinine |
4684-32-6 | 99.33% | 10mg |
$590.0 | 2022-04-27 | |
| TRC | P437625-1mg |
Picrinine |
4684-32-6 | 1mg |
$207.00 | 2023-05-17 | ||
| TRC | P437625-10mg |
Picrinine |
4684-32-6 | 10mg |
$1642.00 | 2023-05-17 | ||
| Chengdu Biopurify Phytochemicals Ltd | BP1096-10mg |
Picrinine |
4684-32-6 | 98% | 10mg |
$96 | 2023-09-19 | |
| Chengdu Biopurify Phytochemicals Ltd | BP1096-5mg |
Picrinine |
4684-32-6 | 98% | 5mg |
$85 | 2023-07-26 |
Picrinine Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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- 20045-06-1(2H,12H-6,12a-Epoxy-2,7a-methanoindolo[2,3-a]quinolizine-14-carboxylicacid, 3-ethylidene-14-formyl-1,3,4,6,7,12b-hexahydro-, methyl ester,(2S,3E,6S,7aS,12aR,12bS,14R)-)
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